2-Ethoxythiazole
2-Ethoxythiazole
2-Ethoxythiazole, also known as fema 3340, belongs to the class of organic compounds known as alkyl aryl ethers. These are organic compounds containing the alkyl aryl ether functional group with the generic formula R-O-R' , where R is an alkyl group and R' is an aryl group. 2-Ethoxythiazole is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethoxythiazole is primarily located in the cytoplasm. 2-Ethoxythiazole has a burnt, meat, and musty taste.
Brand Name:
Vulcanchem
CAS No.:
15679-19-3
VCID:
VC21060623
InChI:
InChI=1S/C5H7NOS/c1-2-7-5-6-3-4-8-5/h3-4H,2H2,1H3
SMILES:
CCOC1=NC=CS1
Molecular Formula:
C5H7NOS
Molecular Weight:
129.18 g/mol
2-Ethoxythiazole
CAS No.: 15679-19-3
Cat. No.: VC21060623
Molecular Formula: C5H7NOS
Molecular Weight: 129.18 g/mol
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Specification
| Description | 2-Ethoxythiazole, also known as fema 3340, belongs to the class of organic compounds known as alkyl aryl ethers. These are organic compounds containing the alkyl aryl ether functional group with the generic formula R-O-R' , where R is an alkyl group and R' is an aryl group. 2-Ethoxythiazole is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethoxythiazole is primarily located in the cytoplasm. 2-Ethoxythiazole has a burnt, meat, and musty taste. |
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| CAS No. | 15679-19-3 |
| Molecular Formula | C5H7NOS |
| Molecular Weight | 129.18 g/mol |
| IUPAC Name | 2-ethoxy-1,3-thiazole |
| Standard InChI | InChI=1S/C5H7NOS/c1-2-7-5-6-3-4-8-5/h3-4H,2H2,1H3 |
| Standard InChI Key | NDUWJHRKDYXRAD-UHFFFAOYSA-N |
| SMILES | CCOC1=NC=CS1 |
| Canonical SMILES | CCOC1=NC=CS1 |
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